Cas no 2580189-82-6 (5-{(benzyloxy)carbonylamino}-4-methylpyridine-2-carboxylic acid)

• Product Name: 5-{(benzyloxy)carbonylamino}-4-methylpyridine-2-carboxylic acid
• CAS No: 2580189-82-6
• MF: C₁₅H₁₄N₂O₄
• MW: 286.282663822174
• CID: 5659281
• PubChem ID: 165893009
• Update Time: 2025-06-09

5-{(benzyloxy)carbonylamino}-4-methylpyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580189-82-6
• 5-{[(benzyloxy)carbonyl]amino}-4-methylpyridine-2-carboxylic acid
• EN300-27725684
• 5-{(benzyloxy)carbonylamino}-4-methylpyridine-2-carboxylic acid

• Inchi： 1S/C15H14N2O4/c1-10-7-12(14(18)19)16-8-13(10)17-15(20)21-9-11-5-3-2-4-6-11/h2-8H,9H2,1H3,(H,17,20)(H,18,19)
• InChI Key： LPZPRBDDPGCJRW-UHFFFAOYSA-N
• SMILES： O(C(NC1C=NC(C(=O)O)=CC=1C)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 286.09535693g/mol
• Monoisotopic Mass: 286.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 88.5Ų

Additional information on 5-{(benzyloxy)carbonylamino}-4-methylpyridine-2-carboxylic acid

5-{(benzyloxy)carbonylamino}-4-methylpyridine-2-carboxylic acid (CAS No. 2580189-82-6): An Overview

5-{(benzyloxy)carbonylamino}-4-methylpyridine-2-carboxylic acid (CAS No. 2580189-82-6) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents and as a key intermediate in various chemical processes.

The molecular structure of 5-{(benzyloxy)carbonylamino}-4-methylpyridine-2-carboxylic acid consists of a pyridine ring with a substituted carbonylamino group and a methyl group. The presence of these functional groups imparts specific chemical properties that make it an attractive candidate for various synthetic transformations and biological studies. The benzyl protecting group on the carbonylamino moiety provides additional stability and reactivity control, which is crucial in complex synthetic pathways.

Recent advancements in the synthesis of 5-{(benzyloxy)carbonylamino}-4-methylpyridine-2-carboxylic acid have focused on improving yield and selectivity. One notable method involves the use of palladium-catalyzed cross-coupling reactions, which have been shown to be highly efficient and environmentally friendly. These methods not only enhance the overall yield but also reduce the formation of by-products, making the compound more suitable for large-scale production.

In the realm of medicinal chemistry, 5-{(benzyloxy)carbonylamino}-4-methylpyridine-2-carboxylic acid has shown promise as a lead compound for the development of new drugs targeting various diseases. Its ability to modulate specific biological pathways has been explored in several preclinical studies. For instance, research has demonstrated its potential as an inhibitor of certain enzymes involved in inflammatory responses, making it a candidate for treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Beyond its therapeutic applications, 5-{(benzyloxy)carbonylamino}-4-methylpyridine-2-carboxylic acid serves as a valuable intermediate in the synthesis of other bioactive molecules. Its reactivity and functional group diversity allow for the introduction of various substituents, leading to a wide range of derivatives with diverse biological activities. This versatility makes it an essential building block in combinatorial chemistry and high-throughput screening efforts aimed at discovering new drug candidates.

The physical and chemical properties of 5-{(benzyloxy)carbonylamino}-4-methylpyridine-2-carboxylic acid have been extensively studied to understand its behavior under different conditions. It is known to be soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in solution-phase reactions. Additionally, its thermal stability has been evaluated, providing insights into its suitability for high-temperature processes.

Safety and environmental considerations are paramount in the handling and use of any chemical compound. While 5-{(benzyloxy)carbonylamino}-4-methylpyridine-2-carboxylic acid is generally considered safe when handled properly, it is important to follow standard laboratory safety protocols to minimize risks. Proper storage conditions, such as maintaining it in a cool, dry place away from direct sunlight, are recommended to ensure its stability and longevity.

In conclusion, 5-{(benzyloxy)carbonylamino}-4-methylpyridine-2-carboxylic acid (CAS No. 2580189-82-6) is a multifaceted compound with significant potential in both synthetic chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it an invaluable tool for scientists working in these fields. As research continues to advance, it is likely that new applications and derivatives will emerge, further expanding its utility and impact.